4-((3-Chlorophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid
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Description
4-((3-Chlorophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C14H19ClN2O4 and its molecular weight is 314.77. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Spectroscopy
The synthesis and structural analysis of closely related compounds have been extensively studied through spectroscopic methods like FT-IR and NMR, alongside computational methods (DFT) to predict vibrational wavenumbers and assess molecular stability and reactivity. These studies not only confirm the molecular structure but also explore the compound's electronic properties, such as hyperpolarizability, which indicates its potential application in nonlinear optical materials and other fields requiring detailed electronic structure analysis (Rahul Raju et al., 2015).
Molecular Docking and Biological Activities
Research has also delved into molecular docking studies to understand the interaction between similar butanoic acid derivatives and biological targets. These studies suggest that such compounds might exhibit significant biological activities, potentially inhibiting growth factors like Placenta growth factor (PIGF-1), which could be crucial for developing new therapeutic agents (K. Vanasundari et al., 2018).
Advanced Oxidation Processes
The compound's derivatives have been explored in the context of advanced oxidation processes, indicating the potential for environmental applications, particularly in pollutant degradation. The Cr(III)/Cr(VI) redox cycle, facilitated by derivatives of the compound, showcases an efficient pathway for the oxidative degradation of organic pollutants, presenting a novel approach to addressing environmental contamination (A. D. Bokare & W. Choi, 2011).
Synthesis of New Heterocyclic Compounds
Furthermore, research into the synthesis of new heterocyclic compounds using similar chemical structures has highlighted the compound's versatility in creating pharmacologically active molecules. These synthetic routes open up possibilities for developing new drugs with antimicrobial and antifungal properties, which is crucial for expanding the arsenal against resistant strains of bacteria and fungi (G. Sayed et al., 2003).
Properties
IUPAC Name |
4-(3-chloroanilino)-2-(3-methoxypropylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O4/c1-21-7-3-6-16-12(14(19)20)9-13(18)17-11-5-2-4-10(15)8-11/h2,4-5,8,12,16H,3,6-7,9H2,1H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRUGUWUXSQSXJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(CC(=O)NC1=CC(=CC=C1)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.